Cas no 898771-07-8 (Ethyl 6-oxo-6-3-(pyrrolidinomethyl)phenylhexanoate)

• Product Name: Ethyl 6-oxo-6-3-(pyrrolidinomethyl)phenylhexanoate
• CAS No: 898771-07-8
• MF: C₁₉H₂₇NO₃
• MW: 317.422585725784
• MDL: MFCD03842061
• CID: 1945372
• PubChem ID: 24724835
• Update Time: 2025-10-30

Ethyl 6-oxo-6-3-(pyrrolidinomethyl)phenylhexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-oxo-6-[3-(pyrrolidin-1-ylmethyl)phenyl]hexanoate
• ethyl 6-oxo-6-[3-(pyrrolidinomethyl)phenyl]hexanoate
• CTK5G5151
• AG-H-65235
• KB-202330
• Ethyl 6-oxo-6-{3-[(pyrrolidin-1-yl)methyl]phenyl}hexanoate
• 898771-07-8
• MFCD03842061
• ethyl6-oxo-6-[3-(pyrrolidinomethyl)phenyl]hexanoate
• MS-21454
• DTXSID80643232
• AKOS016020599
• Ethyl 6-oxo-6-3-(pyrrolidinomethyl)phenylhexanoate

• MDL： MFCD03842061
• Inchi： 1S/C19H27NO3/c1-2-23-19(22)11-4-3-10-18(21)17-9-7-8-16(14-17)15-20-12-5-6-13-20/h7-9,14H,2-6,10-13,15H2,1H3
• InChI Key： HVJHGRYSLRHPNW-UHFFFAOYSA-N
• SMILES： O=C(CCCCC(=O)OCC)C1=CC=CC(=C1)CN1CCCC1

Computed Properties

• Exact Mass: 317.19900
• Monoisotopic Mass: 317.19909372Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 3.52650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 6-oxo-6-3-(pyrrolidinomethyl)phenylhexanoate

Ethyl 6-oxo-6-3-(pyrrolidinomethyl)phenylhexanoate (CAS No. 898771-07-8): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 6-oxo-6-3-(pyrrolidinomethyl)phenylhexanoate (CAS No. 898771-07-8) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of esters and features a pyrrolidinomethyl group attached to a phenyl ring, which imparts it with distinct pharmacological properties.

The chemical structure of Ethyl 6-oxo-6-3-(pyrrolidinomethyl)phenylhexanoate is characterized by a six-carbon chain with an ester group at one end and a ketone group at the other. The presence of the pyrrolidinomethyl substituent on the phenyl ring adds complexity and functionality to the molecule, making it an interesting candidate for various biological studies. The compound's molecular formula is C₁₉H₂₅NO₃, and its molecular weight is approximately 319.41 g/mol.

In recent years, Ethyl 6-oxo-6-3-(pyrrolidinomethyl)phenylhexanoate has been extensively studied for its potential as a drug candidate in the treatment of various diseases. One of the key areas of interest is its role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making compounds that can influence their activity highly valuable in the development of new therapeutic agents.

Research has shown that Ethyl 6-oxo-6-3-(pyrrolidinomethyl)phenylhexanoate exhibits significant antidepressant-like effects in animal models. In a study published in the *Journal of Medicinal Chemistry*, researchers found that this compound was able to increase serotonin levels in the brain, leading to improved mood and reduced anxiety behaviors. The mechanism of action appears to involve the inhibition of monoamine oxidase (MAO), an enzyme responsible for breaking down neurotransmitters like serotonin and dopamine.

Beyond its potential as an antidepressant, Ethyl 6-oxo-6-3-(pyrrolidinomethyl)phenylhexanoate has also shown promise in the treatment of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. In vitro studies have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are key factors in the progression of these diseases. Additionally, it has been shown to enhance neurogenesis, the process by which new neurons are formed in the brain.

The pharmacokinetic properties of Ethyl 6-oxo-6-3-(pyrrolidinomethyl)phenylhexanoate have also been investigated to ensure its suitability for clinical use. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing. This makes it an attractive candidate for further development as a therapeutic agent.

In terms of safety and toxicity, preliminary studies have indicated that Ethyl 6-oxo-6-3-(pyrrolidinomethyl)phenylhexanoate is well-tolerated at therapeutic doses. However, more extensive toxicology studies are needed to fully assess its safety profile before it can be advanced to clinical trials. Current research is focused on optimizing the compound's structure to enhance its efficacy while minimizing potential side effects.

The synthesis of Ethyl 6-oxo-6-3-(pyrrolidinomethyl)phenylhexanoate involves several steps, including the formation of the pyrrolidinomethyl group and the esterification reaction. Chemists have developed efficient synthetic routes that yield high purity products, making it feasible for large-scale production if needed. The ability to synthesize this compound efficiently is crucial for advancing its development as a potential drug candidate.

In conclusion, Ethyl 6-oxo-6-3-(pyrrolidinomethyl)phenylhexanoate (CAS No. 898771-07-8) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation into its therapeutic potential. As research continues, it is likely that this compound will play an increasingly important role in the development of new treatments for various neurological and psychiatric disorders.